Cas no 89877-53-2 (Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)-)

• Product name: Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)-
• CAS No: 89877-53-2
• MF: C₉H₉NO₄
• MW: 195.17206
• CID: 586200
• PubChem ID: 71326699

Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)-
• 1-(3-hydroxy-2-methyl-4-nitrophenyl)ethanone
• 1-(3-Hydroxy-2-methyl-4-nitrophenyl)ethan-1-one
• DTXSID40755840
• 89877-53-2

• Inchi： InChI=1S/C9H9NO4/c1-5-7(6(2)11)3-4-8(9(5)12)10(13)14/h3-4,12H,1-2H3
• InChI Key： XBBQBDCDJMJHGU-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1O)[N+](=O)[O-])C(=O)C

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų